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Compound of Interest

Compound Name: Salgim

CAS No.: 331284-85-6

Cat. No.: B12772139

Get Quote

Introduction

Salgam, a traditional Turkish fermented beverage produced from black or purple carrots and

turnips, is recognized for its potential health benefits, which are largely attributed to its rich

composition of phenolic compounds.[1] These polyphenols, including phenolic acids and

flavonoids, are potent antioxidants that can neutralize harmful free radicals, thus playing a role

in the prevention of various chronic diseases. The determination of the total phenolic content

(TPC) is a crucial step in assessing the quality and potential bioactivity of Salgam. This

application note provides a detailed protocol for the quantification of TPC in Salgam using the

widely accepted Folin-Ciocalteu method.

The Folin-Ciocalteu assay is a simple, rapid, and reproducible spectrophotometric method for

measuring the total amount of phenolic compounds in a sample.[2][3] The principle of this

assay is based on the oxidation of phenolic compounds by the Folin-Ciocalteu reagent, which

is a mixture of phosphomolybdate and phosphotungstate. In an alkaline medium, the phenolic

compounds reduce the reagent, resulting in the formation of a blue-colored complex. The

intensity of the blue color is directly proportional to the concentration of phenolic compounds in

the sample and can be measured spectrophotometrically at a specific wavelength.[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12772139#bc-rfq
https://dergipark.org.tr/en/pub/article/752982
https://hemija.pmf.unsa.ba/glasnik/files/Issue%2039/39_6_Tahirovic.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10682990/
https://kmy-fen.marmara.edu.tr/dosya/fen/kmy/Biyokimya_laboratuvar/Biochemistry%20Laboratory%20II/Experiment%20IV%20-%20Total%20Phenolic%20Content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Audience

This document is intended for researchers, scientists, and drug development professionals

involved in the analysis of food and beverage products, as well as those investigating the

health-promoting properties of fermented foods.

Quantitative Data Summary
The total phenolic content of Salgam can vary depending on the raw materials and the

fermentation process. The following table summarizes representative quantitative data for the

total phenolic content in commercial Salgam samples.

Sample Type
Total Phenolic Content
(mg GAE/mL)

Reference

Commercial Turnip Juice

(Basic)
13.049 ± 0.40 [5]

Commercial Turnip Juice (Hot)
Not significantly different from

basic
[5]

Another Study on Turnip Juice 0.000517 ± 0.072 [5]

A further study on Turnip Juice 15.5 [5]

GAE: Gallic Acid Equivalents

Experimental Protocol: Determination of Total
Phenolic Content
This protocol outlines the necessary steps for quantifying the total phenolic content in Salgam

samples using the Folin-Ciocalteu method.

1. Materials and Reagents

Salgam sample

Folin-Ciocalteu reagent (2 N)
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Gallic acid (analytical standard)

Anhydrous sodium carbonate (Na₂CO₃)

Methanol (80%)

Distilled water

Spectrophotometer

Vortex mixer

Pipettes and tips

Volumetric flasks

Test tubes or microcentrifuge tubes

2. Reagent Preparation

Folin-Ciocalteu Reagent (0.2 N): Dilute the commercial 2 N Folin-Ciocalteu reagent 1:10 with

distilled water. Prepare this solution fresh before use.

Sodium Carbonate Solution (7.5% w/v): Dissolve 7.5 g of anhydrous sodium carbonate in

100 mL of distilled water.[6]

Gallic Acid Stock Solution (1 mg/mL): Accurately weigh 100 mg of gallic acid and dissolve it

in 100 mL of 80% methanol. This solution should be stored in a dark bottle at 4°C.

Gallic Acid Standard Solutions: Prepare a series of standard solutions by diluting the gallic

acid stock solution with 80% methanol to obtain concentrations ranging from 0.01 to 0.8 g/L.

[5]

3. Sample Preparation

Centrifuge the Salgam sample to remove any suspended solids.
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Dilute the supernatant with 80% methanol. A dilution factor of 1:10 or 1:100 is often

appropriate, but may need to be adjusted based on the expected phenolic content.[5]

Vortex the diluted sample for 30 seconds to ensure homogeneity.[5]

4. Assay Procedure

Pipette 50 µL of the diluted Salgam sample into a test tube.[5]

Add 1.5 mL of the 7.5% sodium carbonate solution to the test tube.[5]

Add 1.5 mL of the 0.2 N Folin-Ciocalteu reagent to the test tube and vortex immediately.[5]

Incubate the mixture in the dark at room temperature for 2 hours.[6][7]

Measure the absorbance of the solution at 765 nm using a spectrophotometer.[5][7]

For the blank, use 50 µL of 80% methanol instead of the sample and follow the same

procedure.

5. Preparation of the Standard Curve

Pipette 50 µL of each gallic acid standard solution into separate test tubes.

Follow the same procedure as described in the "Assay Procedure" section (steps 2-5).

Plot a standard curve of absorbance versus the concentration of the gallic acid standards.

6. Calculation of Total Phenolic Content

Determine the concentration of phenolic compounds in the diluted Salgam sample by

interpolating its absorbance value on the gallic acid standard curve.

Calculate the total phenolic content in the original Salgam sample using the following

formula:

Total Phenolic Content (mg GAE/mL) = (C x V x DF) / S

Where:
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C = Concentration of gallic acid from the standard curve (mg/mL)

V = Volume of the extract (mL)

DF = Dilution factor

S = Volume of the sample used (mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dergipark.org.tr [dergipark.org.tr]

2. hemija.pmf.unsa.ba [hemija.pmf.unsa.ba]

3. The Chemistry Behind the Folin–Ciocalteu Method for the Estimation of (Poly)phenol
Content in Food: Total Phenolic Intake in a Mediterranean Dietary Pattern - PMC
[pmc.ncbi.nlm.nih.gov]

4. kmy-fen.marmara.edu.tr [kmy-fen.marmara.edu.tr]

5. dergipark.org.tr [dergipark.org.tr]

6. Total Phenolic Content (TPC) [protocols.io]

7. Changes in Polyphenols and Antioxidant Activity in Fermentation Substrate during Maotai-
Flavored Liquor Processing - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note and Protocol for Determining Total
Phenolic Content in Salgam]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12772139/docs#application-note-and-protocol-for-
determining-total-phenolic-content-in-salgam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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